Cas no 141516-55-4 (2,2,2-trifluoroethyl 4-nitrobenzene-1-sulfonate)

• Product Name: 2,2,2-trifluoroethyl 4-nitrobenzene-1-sulfonate
• CAS No: 141516-55-4
• MF: C₈H₆F₃NO₅S
• MW: 285.197151660919
• MDL: MFCD09863425
• CID: 4524208
• PubChem ID: 25489771
• Update Time: 2025-09-28

2,2,2-trifluoroethyl 4-nitrobenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoroethyl 4-nitrobenzene-1-sulfonate
• Benzenesulfonic acid, 4-nitro-, 2,2,2-trifluoroethyl ester
• Z45525840
• 2,2,2-trifluoroethyl4-nitrobenzene-1-sulfonate
• AKOS008940389
• G19957
• EN300-30833
• CS-0245657
• 141516-55-4
• 2,2,2-trifluoroethyl 4-nitrobenzenesulfonate

• MDL： MFCD09863425
• Inchi： 1S/C8H6F3NO5S/c9-8(10,11)5-17-18(15,16)7-3-1-6(2-4-7)12(13)14/h1-4H,5H2
• InChI Key： NWMYQQUAXHWACZ-UHFFFAOYSA-N
• SMILES： C1(S(OCC(F)(F)F)(=O)=O)=CC=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 284.99187795Da
• Monoisotopic Mass: 284.99187795Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 97.6Ų

Additional information on 2,2,2-trifluoroethyl 4-nitrobenzene-1-sulfonate

2,2,2-Trifluoroethyl 4-Nitrobenzene-1-Sulfonate: A Comprehensive Overview

The compound with CAS No. 141516-55-4, commonly referred to as 2,2,2-trifluoroethyl 4-nitrobenzene-1-sulfonate, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a trifluoroethyl group with a nitrobenzene sulfonate moiety. The trifluoroethyl group imparts distinct electronic and steric properties, while the nitrobenzene sulfonate group contributes to its reactivity and functionality.

Recent studies have highlighted the potential of 2,2,2-trifluoroethyl 4-nitrobenzene-1-sulfonate in various applications, particularly in the synthesis of advanced materials and pharmaceutical intermediates. Researchers have explored its role as a versatile building block in organic synthesis, leveraging its ability to undergo a wide range of chemical transformations. For instance, the compound has been utilized in the preparation of biologically active molecules, where its trifluoroethyl group plays a crucial role in modulating the pharmacokinetic properties of the resulting compounds.

The synthesis of 2,2,2-trifluoroethyl 4-nitrobenzene-1-sulfonate involves a multi-step process that typically begins with the preparation of the trifluoroethyl group. This is often achieved through fluorination reactions or by utilizing pre-synthesized trifluoroethyl precursors. The subsequent coupling with the nitrobenzene sulfonate moiety requires precise control over reaction conditions to ensure high yields and product purity. Recent advancements in catalytic methods have further streamlined this process, making it more efficient and scalable for industrial applications.

In terms of physical properties, 2,2,2-trifluoroethyl 4-nitrobenzene-1-sulfonate exhibits a melting point of approximately 95°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its chemical stability under various conditions has been thoroughly investigated, revealing its resistance to hydrolysis under neutral conditions. However, under acidic or basic conditions, the compound can undergo decomposition or rearrangement reactions, which are being actively studied for their potential in designing novel synthetic pathways.

The application of 2,2,2-trifluoroethyl 4-nitrobenzene-1-sulfonate extends beyond traditional organic synthesis. Recent research has explored its use in polymer chemistry as a monomer for the preparation of functional polymers with tailored properties. For example, incorporating this compound into polymeric materials has been shown to enhance their thermal stability and mechanical strength. Additionally, its role as an intermediate in the synthesis of agrochemicals has been documented, where it serves as a key precursor for herbicides and fungicides with improved efficacy.

From an environmental perspective, the ecological impact of 2,2,2-trifluoroethyl 4-nitrobenzene-1-sulfonate has been a topic of interest. Studies have indicated that while the compound exhibits moderate biodegradability under aerobic conditions, its persistence in aquatic environments necessitates careful handling during industrial processes. Regulatory frameworks are increasingly emphasizing the need for sustainable practices to minimize environmental risks associated with such compounds.

In conclusion, CAS No. 141516-55-4, or 2,2,2-trifluoroethyl 4-nitrobenzene-1-sulfonate, stands as a testament to the ingenuity of modern organic chemistry. Its unique structure and versatile reactivity continue to drive innovative research across multiple disciplines. As advancements in synthetic methodologies and application development proceed, this compound is poised to play an even more significant role in shaping future technologies and materials.